Cas no 90084-34-7 (1,3,2-Benzodioxaborole, 2-(3-bromopropyl)-)

• Product Name: 1,3,2-Benzodioxaborole, 2-(3-bromopropyl)-
• CAS No: 90084-34-7
• MF: C₉H₁₀BBrO₂
• MW: 240.889502048492
• CID: 794531
• PubChem ID: 10633828
• Update Time: 2025-04-19

1,3,2-Benzodioxaborole, 2-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-(3-bromopropyl)-
• 2-(3-bromopropyl)-1,3,2-benzodioxaborole
• 3-bromopropyl boronate catechol
• catechol 3-bromopropane-1-boronate
• DTXSID50442810
• 2-(3-bromopropyl)benzo[d][1,3,2]dioxaborole
• 90084-34-7

• Inchi： 1S/C9H10BBrO2/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2
• InChI Key： CKEYUZCDEUQVBU-UHFFFAOYSA-N
• SMILES： BrCCCB1OC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 239.99600
• Monoisotopic Mass: 239.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.73100